Cas no 2090241-49-7 (3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl-
• CAS No: 2090241-49-7
• MF: C₁₀H₉ClIN₃
• MW: 333.556032896042
• CID: 5267556
• Update Time: 2025-05-30

3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl-

• Inchi： 1S/C10H9ClIN3/c1-14-10-7(13)4-15-9-5(11)2-3-6(12)8(9)10/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： MKFWCJMHLZYMMZ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(I)C=CC=2Cl)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl-

Professional Introduction to 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl- (CAS No. 2090241-49-7)

3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl- (CAS No. 2090241-49-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, comprises a quinoline backbone modified with chloro and iodo substituents, as well as a methyl group at the N4 position. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The quinoline scaffold is a well-documented motif in medicinal chemistry, renowned for its broad spectrum of biological activities. Compounds derived from quinoline have been extensively studied for their potential applications in treating diseases such as malaria, tuberculosis, and various forms of cancer. The 8-chloro-5-iodo substituents in this molecule enhance its reactivity, making it an attractive candidate for further chemical modifications. These halogen atoms can participate in cross-coupling reactions, allowing for the introduction of additional functional groups and the development of novel derivatives.

The N4-methyl group in 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl- plays a crucial role in modulating the compound's pharmacokinetic properties. Methyl groups are frequently incorporated into drug molecules to improve their metabolic stability and bioavailability. This modification can influence the compound's solubility, binding affinity to biological targets, and overall efficacy.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing complex quinoline derivatives. Techniques such as palladium-catalyzed cross-coupling reactions have revolutionized the field, allowing chemists to construct intricate molecular frameworks with high precision. The synthesis of 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl- exemplifies these advancements, showcasing the ability to incorporate multiple functional groups into a single molecular entity.

In the realm of drug discovery, this compound has shown promise as a precursor for developing novel therapeutic agents. Researchers are exploring its potential in targeting various disease pathways, including those associated with inflammation and cancer. The 8-chloro and 5-iodo substituents provide handles for further functionalization, enabling the creation of molecules with tailored biological activities. For instance, these groups can be used to introduce photoreactive or radioisotope-labeled moieties for imaging and diagnostic applications.

The pharmaceutical industry has long been interested in quinoline derivatives due to their structural versatility and biological relevance. The development of new synthetic strategies has allowed for the rapid exploration of large chemical libraries, accelerating the discovery process. Computational methods and high-throughput screening techniques have further enhanced the efficiency of drug discovery campaigns.

One particularly exciting area of research is the use of quinoline-based compounds in oncology. Quinolines have been found to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. The N4-methyl group in 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl-, for example, may contribute to its ability to interfere with signaling pathways that promote tumor growth.

Another emerging application is in the field of antimicrobial research. With increasing concerns about antibiotic resistance, there is a growing need for novel antimicrobial agents. Quinoline derivatives have demonstrated activity against a range of pathogens, including bacteria and fungi. The structural features of this compound make it a promising candidate for developing new antibiotics or antifungals.

The synthesis and characterization of 3,4-Quinolinediamine, 8-chloro-5-iodo-N4-methyl-, also highlight the importance of collaboration between synthetic chemists and biologists. Understanding the biological activity of a compound requires not only its chemical synthesis but also thorough investigation through cellular and molecular biology techniques. This interdisciplinary approach is essential for translating laboratory discoveries into tangible therapeutic benefits.

As research continues to evolve, new methodologies for studying quinoline derivatives will emerge. Advances in spectroscopy and crystallography will provide deeper insights into their molecular structures and interactions with biological targets. Additionally, computational modeling will play an increasingly significant role in predicting the properties and activities of these compounds.

In conclusion,3,4-Quinolinediamine, 8-chloro, 5-iodo, N4-methyl (CAS No. 2090241-49-7) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As synthetic chemistry progresses and our understanding of biological systems deepens,this molecule will undoubtedly continue to inspire innovative research and therapeutic breakthroughs.